4(3H)-Quinazolinone, 2-[(4-hydroxy-2-butyn-1-yl)thio]-

• IUPAC Name: 2-(4-hydroxybut-2-ynylsulfanyl)-3H-quinazolin-4-one
• InChI: InChI=1S/C12H10N2O2S/c15-7-3-4-8-17-12-13-10-6-2-1-5-9(10)11(16)14-12/h1-2,5-6,15H,7-8H2,(H,13,14,16)
• InChI Key: APBSPZWDIAFYSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)SCC#CCO
• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol

Description

The compound seems to be a derivative of Quinazolinone, which is a class of organic compounds with a structure containing a benzene ring fused to a 2-pyrimidinone ring. The specific compound you’re asking about has additional functional groups attached, including a 4-hydroxy-2-butyn-1-yl group and a thio group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, related compounds such as 3-Butyn-1-ol have been used in the preparation of various organic compounds. They’ve been used in palladium-catalyzed coupling reactions leading to alkynyl substituted furanones.

Mechanism of Action

Target of Action

It is known that quinazolinone compounds often interact with various enzymes and receptors in the body, influencing cellular processes .

Mode of Action

CCG-19025 elicits its effects downstream of RhoA and actin polymerization by a mechanism targeting MKL/SRF-dependent transcriptional activation . This suggests that CCG-19025 may inhibit the transcriptional signaling of RhoA, a small GTPase that regulates the actin cytoskeleton in cells .

Biochemical Pathways

Given its interaction with rhoa and actin polymerization, it’s plausible that it impacts pathways related to cell motility, cell division, and gene expression .

Pharmacokinetics

Pharmacokinetic studies would be necessary to determine these properties .

Result of Action

Given its mode of action, it may influence cellular processes such as cell motility and gene expression .